Cas no 859164-64-0 ((2-fluoro-3-pyridyl)methanamine;hydrochloride)

(2-Fluoro-3-pyridyl)methanamine hydrochloride is a fluorinated pyridine derivative with a primary amine functional group, commonly employed as a versatile intermediate in pharmaceutical and agrochemical synthesis. The fluorine substituent at the 2-position enhances its reactivity and stability, making it valuable for selective functionalization in heterocyclic chemistry. The hydrochloride salt form improves handling and solubility in polar solvents, facilitating its use in coupling reactions and as a building block for bioactive compounds. Its structural features enable applications in the development of kinase inhibitors, receptor modulators, and other small-molecule therapeutics. The compound is typically characterized by high purity and consistent performance in synthetic workflows.
(2-fluoro-3-pyridyl)methanamine;hydrochloride structure
859164-64-0 structure
Product Name:(2-fluoro-3-pyridyl)methanamine;hydrochloride
CAS No:859164-64-0
MF:C6H8ClFN2
MW:162.592523574829
MDL:MFCD20524895
CID:823963
PubChem ID:67023208
Update Time:2025-06-07

(2-fluoro-3-pyridyl)methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2-Fluoropyridin-3-yl)methanamine hydrochloride
    • 2-fluoro-3-pyridinemethan amine dihydrochloride
    • 2-Fluoro-3-pyridinemethanamine HCL
    • (2-Fluoropyridin-3-yl)methanamine dihydrochloride
    • GKCYUJQLRJHZDQ-UHFFFAOYSA-N
    • 3392AC
    • ST24020230
    • 2-Fluoro-3-pyridinemethanamine,hydrochloride
    • (2-fluoropyridin-3-yl)methanamine;hydrochloride
    • (2-Fluoropyridin-3-yl);methanamine hydrochloride
    • C-(2-Fluoro-pyridin-3-yl)-methylamine hydrochloride
    • (2-fluoro-3-pyridyl)methanamine;hydrochloride
    • 3-Pyridinemethanamine, 2-fluoro-, monohydrochloride (9CI)
    • [(2-Fluoropyridin-3-yl)methyl]amine hydrochloride
    • SY163261
    • 1-(2-FLUOROPYRIDIN-3-YL)METHANAMINE HYDROCHLORIDE
    • SCHEMBL1413481
    • 2-Fluoropyridine-3-methanamine Hydrochloride
    • DTXSID70736228
    • 859164-64-0
    • DS-15822
    • AKOS016001639
    • 1-(2-Fluoropyridin-3-yl)methanamine--hydrogen chloride (1/1)
    • (2-Fluoropyridin-3-yl)methanaminehydrochloride
    • MFCD20524895
    • C76777
    • (2-FLUOROPYRIDIN-3-YL)METHANAMINE HCL
    • CS-0043863
    • EN300-193279
    • MDL: MFCD20524895
    • Inchi: 1S/C6H7FN2.ClH/c7-6-5(4-8)2-1-3-9-6;/h1-3H,4,8H2;1H
    • InChI Key: GKCYUJQLRJHZDQ-UHFFFAOYSA-N
    • SMILES: Cl.FC1C(CN)=CC=CN=1

Computed Properties

  • Exact Mass: 126.05900
  • Monoisotopic Mass: 162.0360041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 220.8±20.0 °C at 760 mmHg
  • Flash Point: 87.4±21.8 °C
  • PSA: 38.91000
  • LogP: 1.37970
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

(2-fluoro-3-pyridyl)methanamine;hydrochloride Security Information

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(2-fluoro-3-pyridyl)methanamine;hydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: 1,3-Diphenyldisiloxane Catalysts: Triphenylphosphine Solvents: Cyclopentyl methyl ether ;  24 h, 22 °C
1.2 Reagents: Water ;  22 °C
1.3 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  22 °C
Reference
Catalytic Staudinger Reduction at Room Temperature
Lenstra, Danny C.; et al, Journal of Organic Chemistry, 2019, 84(10), 6536-6545

Production Method 2

Reaction Conditions
1.1 Reagents: Poly(methylhydrosiloxane) Catalysts: Triphenylphosphine Solvents: Cyclopentyl methyl ether ;  20 h, 110 °C
1.2 Reagents: Water ;  15 min, 110 °C; 110 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  1,4-Dioxane ;  rt
Reference
Sustainable organophosphorus-catalysed Staudinger reduction
Lenstra, Danny C.; et al, Green Chemistry, 2018, 20(19), 4418-4422

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Dimethylformamide ;  20 h, rt
2.1 Reagents: Poly(methylhydrosiloxane) Catalysts: Triphenylphosphine Solvents: Cyclopentyl methyl ether ;  20 h, 110 °C
2.2 Reagents: Water ;  15 min, 110 °C; 110 °C → rt
2.3 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  1,4-Dioxane ;  rt
Reference
Sustainable organophosphorus-catalysed Staudinger reduction
Lenstra, Danny C.; et al, Green Chemistry, 2018, 20(19), 4418-4422

Production Method 4

Reaction Conditions
1.1 Reagents: Triethylamine ,  Methanesulfonyl chloride Solvents: Dichloromethane ;  5 h, -30 °C; -30 °C → rt; 30 min, rt
1.2 Reagents: Sodium azide Solvents: Dimethylformamide ;  20 h, rt
2.1 Reagents: Poly(methylhydrosiloxane) Catalysts: Triphenylphosphine Solvents: Cyclopentyl methyl ether ;  20 h, 110 °C
2.2 Reagents: Water ;  15 min, 110 °C; 110 °C → rt
2.3 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  1,4-Dioxane ;  rt
Reference
Sustainable organophosphorus-catalysed Staudinger reduction
Lenstra, Danny C.; et al, Green Chemistry, 2018, 20(19), 4418-4422

Production Method 5

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  5 h, -30 °C; -30 °C → rt; 30 min, rt
2.1 Reagents: Sodium azide Solvents: Dimethylformamide ;  20 h, rt
3.1 Reagents: Poly(methylhydrosiloxane) Catalysts: Triphenylphosphine Solvents: Cyclopentyl methyl ether ;  20 h, 110 °C
3.2 Reagents: Water ;  15 min, 110 °C; 110 °C → rt
3.3 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  1,4-Dioxane ;  rt
Reference
Sustainable organophosphorus-catalysed Staudinger reduction
Lenstra, Danny C.; et al, Green Chemistry, 2018, 20(19), 4418-4422

(2-fluoro-3-pyridyl)methanamine;hydrochloride Raw materials

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(CAS:859164-64-0)2-FLUORO-3-PYRIDINEMETHANAMINE
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Quantity:200kg
Purity:99.9%
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(CAS:859164-64-0)2-FLUORO-3-PYRIDINEMETHANAMINE
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Quantity:200kg
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